2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C13H14N6O3S/c1-7-4-9(23-16-7)15-8(20)5-19-6-14-11-10(19)12(21)18(3)13(22)17(11)2/h4,6H,5H2,1-3H3,(H,15,20)
• InChI Key: IYXOEPVXIWUTMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C
• Molecular Formula: C13H14N6O3S
• Molecular Weight: 334.36 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(3-methylisothiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C13H14N6O3S and its molecular weight is 334.35. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Biological Applications

Compounds like chloroacetanilide herbicides and dichloroacetamide safeners have been synthesized for studies on their metabolism and mode of action, highlighting the importance of such compounds in agricultural science. For instance, the radiosynthesis of herbicide acetochlor and safener R-29148 involves processes that could be relevant for synthesizing and studying similar acetamide derivatives (Latli & Casida, 1995).

Synthesis and Pharmacological Activities

The synthesis and evaluation of N-(4-Arylpiperazinoalkyl)acetamide derivatives of dimethylpurines for their affinity to certain receptors indicate the pharmaceutical relevance of such compounds. These activities demonstrate the potential for developing new drugs based on structural modifications of the core molecule (Żmudzki et al., 2015).

Anticancer Research

Acefylline derivatives, including those with structural similarities to the compound , have been explored for their anticancer properties. This indicates the broader application of acetamide derivatives in the development of novel anticancer agents (Shahzadi et al., 2022).

Molecular Docking and Anticancer Activity

The synthesis and molecular docking studies of certain acetamide derivatives further emphasize the importance of structural analysis in identifying potential anticancer agents. This approach allows for the prediction of how such compounds might interact with biological targets to exert their effects (Nikalje, Hirani, & Nawle, 2015).